Cas no 100911-22-6 (N-methyl-2-(1H-pyrrol-1-yl)ethan-1-amine)

• Product Name: N-methyl-2-(1H-pyrrol-1-yl)ethan-1-amine
• CAS No: 100911-22-6
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 124318
• PubChem ID: 59730499
• Update Time: 2025-04-18

N-methyl-2-(1H-pyrrol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-ethanamine,N-methyl-
• N-methyl-2-(1H-pyrrol-1-yl)ethan-1-amine
• Pyrrole, 1-(2-methylaminoethyl)- (6CI)
• N-Methyl-2-(1H-pyrrol-1-yl)ethanamine
• UGOZVQRJDQYTKT-UHFFFAOYSA-N
• 100911-22-6
• F2147-3407
• SB63034
• N-methyl-2-pyrrol-1-yl-ethanamine
• N-methyl-2-pyrrol-1-ylethanamine
• SCHEMBL1680682
• Methyl[2-(1h-pyrrol-1-yl)ethyl]amine
• AKOS011950595

• Inchi： 1S/C7H12N2/c1-8-4-7-9-5-2-3-6-9/h2-3,5-6,8H,4,7H2,1H3
• InChI Key： UGOZVQRJDQYTKT-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CCNC

Computed Properties

• Exact Mass: 124.1
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles